Cas no 90040-39-4 (Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-)

• Product Name: Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-
• CAS No: 90040-39-4
• MF: C₁₇H₁₃Cl₂NO
• MW: 318.197222471237
• CID: 795729
• PubChem ID: 13246015
• Update Time: 2025-04-19

Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-2-methyl-
• 5-chloro-4-(4-chloronaphthalen-1-yl)oxy-2-methylaniline
• 5-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]-2-methylaniline
• DTXSID80531701
• 90040-39-4
• SCHEMBL10962726

• Inchi： 1S/C17H13Cl2NO/c1-10-8-17(14(19)9-15(10)20)21-16-7-6-13(18)11-4-2-3-5-12(11)16/h2-9H,20H2,1H3
• InChI Key： CJMCPWZBKQXHRM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CC=C21)OC1=C(C=C(C(C)=C1)N)Cl

Computed Properties

• Exact Mass: 317.0374194g/mol
• Monoisotopic Mass: 317.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35.2Ų